Cas no 1373503-50-4 (tert-butyl ((3,3-difluoropiperidin-4-yl)methyl)carbamate)

• Product Name: tert-butyl ((3,3-difluoropiperidin-4-yl)methyl)carbamate
• CAS No: 1373503-50-4
• MF: C₁₁H₂₀F₂N₂O₂
• MW: 250.285510063171
• CID: 5303962
• PubChem ID: 84803907
• Update Time: 2026-03-10

tert-butyl ((3,3-difluoropiperidin-4-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-[(3,3-difluoropiperidin-4-yl)methyl]carbamate
• tert-ButylN-[(3,3-difluoropiperidin-4-yl)methyl]carbamate
• tert-butyl ((3,3-difluoropiperidin-4-yl)methyl)carbamate
• F93819
• 4-((Boc-amino)methyl)-3,3-difluoropiperidine
• 1373503-50-4

• Inchi： 1S/C11H20F2N2O2/c1-10(2,3)17-9(16)15-6-8-4-5-14-7-11(8,12)13/h8,14H,4-7H2,1-3H3,(H,15,16)
• InChI Key： RYWDLRDEAXILLV-UHFFFAOYSA-N
• SMILES： FC1(CNCCC1CNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 250.14928421g/mol
• Monoisotopic Mass: 250.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.4

Additional information on tert-butyl ((3,3-difluoropiperidin-4-yl)methyl)carbamate

tert-butyl ((3,3-difluoropiperidin-4-yl)methyl)carbamate (CAS No. 1373503-50-4): An Overview and Recent Advances

tert-butyl ((3,3-difluoropiperidin-4-yl)methyl)carbamate (CAS No. 1373503-50-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-DFFPM, is a key intermediate in the synthesis of various bioactive molecules and has garnered attention due to its unique structural features and potential therapeutic properties.

The chemical structure of tert-butyl ((3,3-difluoropiperidin-4-yl)methyl)carbamate consists of a tert-butyl carbamate group attached to a 3,3-difluoropiperidine ring. The presence of the difluoro substituents on the piperidine ring imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for the design and synthesis of novel drugs. The tert-butyl carbamate group serves as a protecting group for the amine functionality, which can be selectively removed under mild conditions to yield the free amine for further derivatization.

Recent studies have highlighted the importance of tert-butyl ((3,3-difluoropiperidin-4-yl)methyl)carbamate in the development of drugs targeting various diseases. One notable application is in the field of neurodegenerative disorders, where this compound has been used as a building block for the synthesis of small molecules that modulate specific neurotransmitter receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Boc-DFFPM exhibit potent activity against α-synuclein aggregation, a key pathological feature of Parkinson's disease.

In addition to its role in neurodegenerative research, tert-butyl ((3,3-difluoropiperidin-4-yl)methyl)carbamate has also shown promise in the development of anti-cancer agents. A recent paper in Cancer Research reported that compounds derived from Boc-DFFPM exhibit selective cytotoxicity against various cancer cell lines, particularly those overexpressing specific kinases. The unique structural features of Boc-DFFPM allow it to interact with these kinases in a highly specific manner, leading to enhanced therapeutic efficacy and reduced side effects.

The synthetic accessibility of tert-butyl ((3,3-difluoropiperidin-4-yl)methyl)carbamate has also been a subject of extensive research. Several efficient synthetic routes have been developed to prepare this compound on both laboratory and industrial scales. One such method involves the reaction of 4-(aminomethyl)-3,3-difluoropiperidine with di-tert-butyl dicarbonate (Boc₂O) under mild conditions. This approach provides high yields and excellent purity, making it suitable for large-scale production.

The physical and chemical properties of tert-butyl ((3,3-difluoropiperidin-4-yl)methyl)carbamate are well-characterized. It is a white crystalline solid with a melting point ranging from 120°C to 125°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it easy to handle and process in various synthetic protocols.

In terms of safety and handling, tert-butyl ((3,3-difluoropiperidin-4-yl)methyl)carbamate should be stored under dry conditions and protected from light to maintain its stability. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound to ensure safe working conditions.

The future prospects for tert-butyl ((3,3-difluoropiperidin-4-yl)methyl)carbamate are promising. Ongoing research continues to explore its potential applications in drug discovery and development. With its unique structural features and versatile reactivity, Boc-DFFPM is poised to play a significant role in advancing our understanding and treatment of various diseases.